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Compound of Interest

Compound Name: Thiacetarsamide sodium

Cat. No.: B085760 Get Quote

An In-depth Technical Guide to Thiacetarsamide
Sodium
Thiacetarsamide sodium, an organoarsenic compound, has historically been a significant

chemotherapeutic agent, particularly in veterinary medicine for the treatment of parasitic

infections. This technical guide provides a comprehensive overview of its chemical structure,

properties, synthesis, and mechanism of action, tailored for researchers, scientists, and drug

development professionals.

Chemical Structure and Identification
Thiacetarsamide sodium is the disodium salt of S,S'-diester of p-

carbamoylphenylarsinodithious acid with mercaptoacetic acid. Its chemical identity is well-

established through various spectroscopic and analytical techniques.

Table 1: Chemical Identifiers for Thiacetarsamide Sodium
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Identifier Value

CAS Number 14433-82-0, 7681-85-8[1][2]

IUPAC Name

disodium;2-[(4-carbamoylphenyl)-

(carboxylatomethylsulfanyl)arsanyl]sulfanylaceta

te[1][2]

Molecular Formula C₁₁H₁₀AsNNa₂O₅S₂[1][2]

SMILES
C1=CC(=CC=C1C(=O)N)--INVALID-LINK--

SCC(=O)[O-].[Na+].[Na+][1][2]

InChI

InChI=1S/C11H12AsNO5S2.2Na/c13-11(18)7-

1-3-8(4-2-7)12(19-5-9(14)15)20-6-

10(16)17;;/h1-4H,5-6H2,(H2,13,18)(H,14,15)

(H,16,17);;/q;2*+1/p-2[1][2]

InChI Key AXRWJSAOLNNBNI-UHFFFAOYSA-L[1][2]

Synonyms
Arsenamide Sodium, Caparsolate, Sodium

Thiacetarsamide[1][2]

Diagram 1: Chemical Structure of Thiacetarsamide Sodium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085760#thiacetarsamide-sodium-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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